Cas no 90940-45-7 (α-Tocopherol Phosphate Disodium Salt)

α-Tocopherol Phosphate Disodium Salt is a stable, water-soluble form of vitamin E. It offers superior antioxidant properties, protecting against oxidative stress. Its unique disodium salt form enhances stability and bioavailability, making it ideal for applications in pharmaceuticals and nutraceuticals.

α-Tocopherol Phosphate Disodium Salt structure

90940-45-7 structure

Product Name:α-Tocopherol Phosphate Disodium Salt

CAS No:90940-45-7

MF:C₂₉H₅₁Na₂O₆P

MW:572.664952516556

CID:807022

PubChem ID:44145200

Update Time:2025-10-31

α-Tocopherol Phosphate Disodium Salt Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,6-(dihydrogen phosphate), sodium salt (1:2), (2R)-
- α-Tocopherol Phosphate Disodium Salt
- 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,6-(dihydrogen phosphate), sodium s
- disodium dihydrogen phosphate [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-olate
- disodium,dihydrogen phosphate,(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-olate
- Disodium alpha-tocopheryl phosphate, D-
- Sodium dihydrogen phosphate 2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-olate (2/1/1)
- UNII-7D2U5UV9RA
- disodium;dihydrogen phosphate;(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-olate
- Disodium dihydrogen phosphate (2R(2R*(4R*,8R*)))-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-olate
- 7D2U5UV9RA
- EINECS 292-690-7
- 90940-45-7
- alpha-tocopherol phosphate disodium salt
- DTXSID50920047
- NSNSAZAABCQIFP-TXSQEWSBSA-L
- G90884
- Inchi： 1S/C29H50O2.2Na.H3O4P/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29;;;1-5(2,3)4/h20-22,30H,9-19H2,1-8H3;;;(H3,1,2,3,4)/q;2*+1;/p-2/t21-,22-,29-;;;/m1.../s1
- InChI Key： NSNSAZAABCQIFP-TXSQEWSBSA-L
- SMILES： P(=O)([O-])(O)O.[Na+].[Na+].O1C2C(C)=C(C)C(=C(C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)[O-]

Computed Properties

Exact Mass: 228.077789
Monoisotopic Mass: 228.077789
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.4

Experimental Properties

PSA: 122.69000
LogP: 8.78800

α-Tocopherol Phosphate Disodium Salt Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

α-Tocopherol Phosphate Disodium Salt Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1955147-5mg	(R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl dihydrogen phosphate, disodium salt	90940-45-7	98%	5mg	￥1171.00	2024-04-25
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